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Compound of Interest

Compound Name: Yttrium chloride

Cat. No.: B085317

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties
of Yttrium Chloride (YCIs). The information presented herein is intended to serve as a critical
resource for researchers, scientists, and professionals in drug development and related fields
who require a thorough understanding of the physicochemical behavior of this compound. This
document details key thermodynamic parameters, outlines the experimental methodologies for
their determination, and presents logical workflows for its synthesis and characterization.

Core Thermodynamic Properties of Yttrium Chloride

The thermodynamic stability and reactivity of Yttrium Chloride are dictated by fundamental
properties such as its enthalpy of formation, entropy, and heat capacity. These parameters are
crucial for predicting the behavior of YCIs in various chemical processes, including synthesis,
purification, and its application in materials science and catalysis.

Enthalpy, Entropy, and Heat Capacity

The following tables summarize the key thermodynamic data for solid Yttrium Chloride at
standard conditions (298.15 K and 1 bar).

Table 1: Standard Molar Thermodynamic Properties of Yttrium Chloride (YCIs) at 298.15 K
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Thermodynamic

Symbol Value Units
Property
Standard Molar

_ AfH° -1018.4 + 2.6[1] kJ/mol

Enthalpy of Formation
Standard Molar

S° 151.4[2] J/(mol-K)
Entropy
Molar Heat Capacity

Cop 98.40[2] J/(mol-K)

(constant pressure)

Table 2: Temperature-Dependent Molar Heat Capacity of Yttrium Chloride (YCIs)

The heat capacity of Yttrium Chloride has been investigated over a range of temperatures.
The values below are derived from adiabatic calorimetry measurements.[2]

Temperature (K) Molar Heat Capacity (C_p) (J/mol-K)
11 (Value not explicitly stated in snippets)
298.15 98.40[2]

310 (Value not explicitly stated in snippets)

Note: The search results indicate that the specific heat was investigated in the 11-310 K
interval, but a full data table was not available in the provided snippets. The value at 298.15 K
is explicitly mentioned.

Experimental Protocols for Thermodynamic
Characterization

Accurate determination of the thermodynamic properties of Yttrium Chloride relies on precise
and well-established experimental techniques. The following sections provide detailed
methodologies for key experiments.
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Adiabatic Calorimetry for Heat Capacity and Entropy
Measurement

Objective: To determine the heat capacity (C_p) of solid Yttrium Chloride as a function of
temperature and to calculate its standard molar entropy (S°).

Methodology:

o Sample Preparation: A high-purity, anhydrous sample of Yttrium Chloride is required. The
sample should be finely powdered to ensure good thermal contact within the calorimeter. The
mass of the sample is precisely determined.

o Calorimeter Setup: An adiabatic calorimeter is used, which is designed to minimize heat
exchange with the surroundings. The calorimeter vessel containing the sample is placed
within a series of concentric adiabatic shields. The temperatures of the vessel and the
shields are precisely controlled and monitored.

e Measurement Procedure:
o The sample is cooled to the lowest desired temperature (e.g., near absolute zero).

o A known amount of electrical energy (Q) is supplied to the heater of the calorimeter
vessel, causing a small, incremental increase in temperature (AT).

o The temperature of the sample is carefully monitored until thermal equilibrium is reached.

o The heat capacity at the average temperature of the interval is calculated using the
formula: C_p =Q/AT.

o This process is repeated in small temperature increments over the entire desired
temperature range (e.g., from 11 K to 310 K).

o Data Analysis and Entropy Calculation:

o The measured heat capacity values are plotted as a function of temperature.
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o The standard molar entropy at a given temperature T (e.g., 298.15 K) is determined by
integrating the C_p/T versus T curve from 0 K to T, in accordance with the third law of
thermodynamics.

Solution Calorimetry for Enthalpy of Formation

Objective: To determine the standard molar enthalpy of formation (AfH°) of Yttrium Chloride.
Methodology:
e Reactant Preparation:

o High-purity Yttrium metal and anhydrous Yttrium Chloride are used.

o A standardized solution of hydrochloric acid (e.g., 1.0 M HCI) is prepared.

o Calorimeter Setup: A constant-pressure solution calorimeter, such as a coffee-cup
calorimeter or a more sophisticated isothermal-jacket calorimeter, is employed. The
calorimeter is equipped with a sensitive thermometer and a stirrer.

o Experimental Runs:
o Run 1: Enthalpy of Solution of Yttrium Metal:

= A known volume of the HCI solution is placed in the calorimeter, and its initial
temperature is recorded.

= A precisely weighed sample of Yttrium metal is added to the acid, and the reaction is
allowed to proceed to completion with constant stirring.

» The final temperature of the solution is recorded. The enthalpy change for the reaction
of Yttrium metal with HCl is calculated.

o Run 2: Enthalpy of Solution of Yttrium Chloride:

» The same procedure is followed as in Run 1, but with a precisely weighed sample of
anhydrous Yttrium Chloride instead of Yttrium metal. The enthalpy of solution for YCIs
in HCl is determined.
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e Hess's Law Calculation: The standard enthalpy of formation of Yttrium Chloride is
calculated using Hess's Law, combining the experimentally determined enthalpy changes
with the known standard enthalpy of formation of the Y3+(aq) ion and Cl~(aq) ions.

Knudsen Effusion Mass Spectrometry for Vapor
Pressure and Sublimation Enthalpy

Objective: To measure the vapor pressure of Yttrium Chloride at high temperatures and to
determine its enthalpy of sublimation.

Methodology:

o Sample Preparation: A sample of anhydrous Yttrium Chloride is placed in a Knudsen cell,
which is a small, thermally stable container with a small orifice.

o Apparatus Setup: The Knudsen cell is placed within a high-vacuum chamber and is heated
to a precise, controlled temperature. The effusion cell is positioned such that the effusing
vapor forms a molecular beam that enters the ion source of a mass spectrometer.

e Measurement Procedure:

o The temperature of the Knudsen cell is gradually increased, and the mass spectrum of the
effusing vapor is recorded at different temperatures.

o The intensities of the ion currents corresponding to the vapor species (e.g., YCIs* and
potentially dimer ions like Y2Cls*) are measured as a function of temperature.

o Data Analysis:

o The partial pressures of the vapor species are calculated from the ion intensities using the
instrument's sensitivity constant, which is determined by a calibration standard.

o The enthalpy of sublimation (AH_sub) is determined from the slope of a plot of the natural
logarithm of the partial pressure versus the inverse of the absolute temperature (the
Clausius-Clapeyron equation).

Synthesis and Characterization Workflow
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Synthesis of Anhydrous Yttrium Chloride via the
Ammonium Chloride Route

Anhydrous Yttrium Chloride is commonly prepared from Yttrium Oxide (Y203) via the
ammonium chloride route. This method is effective in avoiding the formation of stable
oxychlorides that can occur with direct dehydration of hydrated Yttrium Chloride.
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(NHs, H20, NHaCl)
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Synthesis of Anhydrous YCIs via the Ammonium Chloride Route.

Experimental Workflow for Thermodynamic Property
Determination

The determination of the thermodynamic properties of Yttrium Chloride involves a series of
interconnected experimental and analytical steps.
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Workflow for Determining Thermodynamic Properties of YCls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Thermodynamic
Properties of Yttrium Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085317#thermodynamic-properties-of-yttrium-
chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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